Cas no 27614-26-2 (4,7-Methano-5H-inden-5-one,1,3a,4,6,7,7a(or 3,3a,4,6,7,7a)-hexahydro-)

• Product name: 4,7-Methano-5H-inden-5-one,1,3a,4,6,7,7a(or 3,3a,4,6,7,7a)-hexahydro-
• CAS No: 27614-26-2
• MF: C₁₀H₁₂O
• MW: 148.20168
• CID: 256578
• PubChem ID: 119682

4,7-Methano-5H-inden-5-one,1,3a,4,6,7,7a(or 3,3a,4,6,7,7a)-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-5H-inden-5-one,1,3a,4,6,7,7a(or 3,3a,4,6,7,7a)-hexahydro-
• SCHEMBL19720135
• 27614-26-2
• 113405-75-7
• 3a,4,5,6,7,7a-hexahydro-1h-4,7-methanoinden-1-one
• DTXSID50921059
• 4,7-Methano-5H-inden-5-one, 1,3a,4,6,7,7a(or 3,3a,4,6,7,7a)-hexahydro-
• 4,7-Methano-1H-indenone
• Tricyclo(5.2.1.02,6)dec-3-en-8(9)-one

• Inchi： InChI=1S/C10H12O/c11-9-4-3-8-6-1-2-7(5-6)10(8)9/h3-4,6-8,10H,1-2,5H2
• InChI Key： CTAISZUVUFKTID-UHFFFAOYSA-N
• SMILES： O=C1C=CC2C3CCC(C12)C3

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.146
• Boiling Point: 256.2°C at 760 mmHg
• Flash Point: 117.8°C
• Refractive Index: 1.562
• PSA: 17.07